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Compound of Interest

Compound Name: Cupric selenate

Cat. No.: B228449

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cupric selenate (CuSeOa), an inorganic compound composed of copper in its +2 oxidation
state and the selenate anion, presents a significant toxicological profile of interest to
researchers, scientists, and professionals in drug development. Its hazardous nature stems
from the combined toxicities of both copper and selenium, two elements with complex and
dose-dependent biological effects. While essential micronutrients at low concentrations, both
copper and selenium can induce significant toxicity at elevated levels. This guide provides a
comprehensive overview of the known hazards and toxicological properties of cupric selenate,
drawing from available data on its constituent elements and related compounds.

Physicochemical Properties

Property Value
Chemical Formula CuSeOa4

Molar Mass 206.51 g/mol
Appearance Blue crystals
Solubility Soluble in water
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Toxicological Data

Quantitative toxicological data for cupric selenate is not readily available in public databases.
Therefore, the following tables summarize the toxicity of its constituent ions, copper (ll) and
selenate, as well as related copper-selenium compounds, to provide an estimate of its potential
toxicity.

Table 1: Acute Toxicity Data for Copper Compounds

. . Route of
Chemical Test Species . . LD50/LC50 Reference
Administration
Copper (I1)
Rat Oral 300 mg/kg MSDS
Sulfate
Copper (I1)
Rat Dermal > 2000 mg/kg MSDS
Sulfate
Copper (I1)
] Rat Oral 140 mg/kg MSDS
Chloride

Table 2: Acute Toxicity Data for Selenium Compounds

. . Route of
Chemical Test Species . . LD50/LC50 Reference
Administration
Sodium Selenate  Rat Oral 6 mg/kg MSDS
Sodium Selenite Rat Oral 7 mg/kg MSDS
Selenious Acid Rat Oral 25-65 mg/kg MSDS

Table 3: Acute Toxicity of other Copper-Selenium Compounds
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. . Route of
Chemical Test Species o . GHS Category Reference
Administration
Category 3
Copper (Il ) 9o
) Not specified Oral (Toxic if [11[2]
Selenite
swallowed)
Copper (Il Category 3
pp- ) Not specified Inhalation -g- y [11[2]
Selenite (Toxic if inhaled)
Category 3
Copper (Il } 9o
] Not specified Oral (Toxic if [31[41[5]
Selenide
swallowed)
Copper (Il Category 3
pp. ) Not specified Inhalation 'g. y [31[4][5]
Selenide (Toxic if inhaled)

Hazard Identification and Classification

Based on the toxicity of its components and related compounds, cupric selenate is expected

to be classified as a hazardous substance.

» Acute Toxicity (Oral, Inhalation): Likely to be toxic if swallowed or inhaled.[1][2][3][4][5]

o Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

o Skin Corrosion/Irritation: May cause skin irritation.

o Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure. The liver and kidneys are potential target organs.[6][7]

» Hazardous to the Aquatic Environment: Very toxic to aquatic life with long-lasting effects.[1]

[2113][41[5]

Mechanisms of Toxicity and Signaling Pathways

The toxicity of cupric selenate is a composite of the individual toxic mechanisms of copper

and selenium, which primarily involve the induction of oxidative stress and apoptosis.
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Copper-Induced Oxidative Stress

Excess copper ions can participate in Fenton-like reactions, leading to the generation of highly
reactive hydroxyl radicals. This initiates a cascade of oxidative damage to cellular components,
including lipids, proteins, and DNA.

Copper-Induced Oxidative Stress Pathway

Selenium-Induced Apoptosis

At high concentrations, selenium compounds are known to induce apoptosis (programmed cell
death) through various signaling pathways. A key mechanism involves the generation of
reactive oxygen species, leading to mitochondrial dysfunction and the activation of caspases, a
family of proteases that execute apoptosis.

Selenium-Induced Apoptosis Pathway

Experimental Protocols

The following are generalized protocols for assessing the toxicity of a substance like cupric
selenate, based on OECD guidelines. These should be adapted based on the specific
experimental setup and regulatory requirements.

Experimental Workflow for Acute Oral Toxicity (Adapted
from OECD 423)

Workflow for Acute Oral Toxicity Testing

Methodology:

Test Animals: Healthy, young adult rodents (e.g., rats), typically females, are used.

Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days.

Fasting: Animals are fasted overnight prior to dosing.

Dose Administration: A single dose of cupric selenate, dissolved in a suitable vehicle (e.g.,
water), is administered by oral gavage. The starting dose is selected from one of four fixed
levels: 5, 50, 300, or 2000 mg/kg body weight.
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» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for up to 14 days.

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

o Data Analysis: The number of animals that die or show signs of toxicity at each dose level is
recorded to determine the appropriate GHS hazard category.

Experimental Workflow for In Vitro Mammalian Cell
Micronucleus Test (Adapted from OECD 487)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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